Cas no 827344-68-3 (1-Naphthalenecarboxylicacid, 3-cyano-4-methyl-)

• Product Name: 1-Naphthalenecarboxylicacid, 3-cyano-4-methyl-
• CAS No: 827344-68-3
• MF: C₁₃H₉NO₂
• MW: 211.216063261032
• CID: 715978
• PubChem ID: 10976751
• Update Time: 2025-04-19

1-Naphthalenecarboxylicacid, 3-cyano-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylicacid, 3-cyano-4-methyl-
• 1-Naphthalenecarboxylicacid,3-cyano-4-methyl-(9CI)
• 827344-68-3
• 3-cyano-4-methylnaphthalene-1-carboxylic acid
• 3-cyano-4-methyl-1-naphthoic acid

• Inchi： 1S/C13H9NO2/c1-8-9(7-14)6-12(13(15)16)11-5-3-2-4-10(8)11/h2-6H,1H3,(H,15,16)
• InChI Key： PEXDTAQQTZSLDT-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C#N)C(C)=C2C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 211.063328530g/mol
• Monoisotopic Mass: 211.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 61.1Ų